Cas no 9000-72-0 (Gum benzoin, Siam)

Gum benzoin (Siam) is a natural resin derived from the bark of Styrax tonkinensis trees, primarily sourced from Southeast Asia. It is characterized by its pale amber color, smooth fracture, and mild, vanilla-like aroma. This grade of benzoin is valued for its high content of benzoic and cinnamic acid derivatives, which contribute to its excellent solubility in alcohol and other organic solvents. Its key advantages include consistent quality, low impurity levels, and superior adhesive properties. Widely used in pharmaceuticals, perfumery, and incense production, Siam benzoin is preferred for its purity and reliable performance in formulations requiring a stable, aromatic resin.
Gum benzoin, Siam structure
Gum benzoin, Siam structure
Product Name:Gum benzoin, Siam
CAS No:9000-72-0
MF:C14H12O2
MW:212.24400
CID:48118
Update Time:2025-05-28

Gum benzoin, Siam Chemical and Physical Properties

Names and Identifiers

    • Gum benzoin, Siam
    • BENZOIN RESINOID
    • BENZOIN TINCTURE
    • Benzoin resin absolute, SiaM
    • GuM benjaMin
    • GuM benzoin
    • Resin benjaMin
    • Resin benzoin
    • Benzoin Compound Tincture
    • Benzoin Concrete
    • Inchi： InChI=1S/C14H12O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13,15H
    • InChI Key： ISAOCJYIOMOJEB-UHFFFAOYSA-N
    • SMILES： C1=CC=C(C(C(C2=CC=CC=C2)=O)O)C=C1

Computed Properties

  • Exact Mass: 212.08400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 5
  • Complexity: 977
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 81
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 60-70 °C (lit.)
  • PSA: 37.30000
  • LogP: 2.60290
  • FEMA: 2133

Gum benzoin, Siam Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2

Gum benzoin, Siam Customs Data

  • HS CODE：1301909099
  • Customs Data：

    China Customs Code:

    1301909099

Gum benzoin, Siam Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
G16660-50g
Gum benzoin
 9000-72-0 BR
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 ¥502.0 2023-09-07
Aaron
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 $77.00 2025-02-11
Aaron
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 $169.00 2025-02-11
1PlusChem
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100g
 $62.00 2024-04-20
A2B Chem LLC
AB70964-100g
Benzoin resin absolute, Siam
 9000-72-0 BR
100g
 $59.00 2024-05-20
1PlusChem
1P003OJ8-25g
Benzoin resin absolute, Siam
 9000-72-0 BR
25g
 $36.00 2024-04-20
1PlusChem
1P003OJ8-500g
Benzoin resin absolute, Siam
 9000-72-0 BR
500g
 $117.00 2024-04-20
A2B Chem LLC
AB70964-25g
Benzoin resin absolute, Siam
 9000-72-0 BR
25g
 $28.00 2024-05-20
A2B Chem LLC
AB70964-500g
Benzoin resin absolute, Siam
 9000-72-0 BR
500g
 $123.00 2024-05-20
Aaron
AR003ORK-25g
Benzoin resin absolute, Siam
 9000-72-0 BR
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 $32.00 2025-02-11

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